4-Methylthio-2-thiophenecarboxaldehyde

• IUPAC Name: 4-methylsulfanylthiophene-2-carbaldehyde
• InChI: InChI=1S/C6H6OS2/c1-8-6-2-5(3-7)9-4-6/h2-4H,1H3
• InChI Key: XHZNAVGIIWHCFW-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CSC(=C1)C=O
• Molecular Formula: C6H6OS2
• Molecular Weight: 158.2 g/mol

Description

4-Methylthio-2-thiophenecarboxaldehyde is an organosulfur compound. It is a colorless liquid that often appears amber after storage. It is a versatile precursor to many drugs.

Synthesis Analysis

4-Methylthio-2-thiophenecarboxaldehyde can be prepared from thiophene by the Vilsmeier reaction. Alternatively, it is prepared from chloromethylation of thiophene.

Molecular Structure Analysis

The molecular formula of 4-Methylthio-2-thiophenecarboxaldehyde is C6H6OS. Its molecular weight is 126.18.

Physical And Chemical Properties Analysis

4-Methylthio-2-thiophenecarboxaldehyde is a liquid at 20 degrees Celsius. It has a boiling point of 86 °C/8 mmHg. The density of this compound is 1.025 g/mL at 25 °C. Its refractive index is 1.578.

Safety and Hazards

4-Methylthio-2-thiophenecarboxaldehyde is a combustible liquid. It is harmful if swallowed. It causes skin irritation and serious eye irritation. It may cause an allergic skin reaction. It should be stored under inert gas in a well-ventilated place.

Synthesis routes and methods

Procedure details

4-bromo-2-thiophenecarboxaldehyde was converted into the 4-lithio derivative (A. L. Johnson, J. Org. Chem. 41, 1976, 1320) of its ethylene acetal and reaction of this organometallic with dimethyl disulphide followed by acid hydrolysis gave 4-methylthio-2-thiophenecarboxaldehyde (R. Noto, L. Lamartina, C. Arnone and D. Spinelli, J. Chem. Soc., Perkin Trans. 2, 1987, 689). Sodium borohydride reduced this aldehyde to the 4-methylthio alcohol (for B.4356), which in turn with one of two equivalents of MCPBA yielded the 4-methylsulphinyl and 4-methylsulphonyl alcohols (for B.4377 and B.4361 respectively). reaction of the above organometallic with naphthalene-2-sulphonyl azide (A. B. Khare and C. E. McKenna, Synthesis, 1991, 405) and sodium pyrophosphate followed by hydrolysis by the method (P. Spagnolo and P. Zamirato, J. Org. Chem., 43, 1978, 3539) for the preparation of other azidothiophene aldehydes gave 4-azido-2-thiophenecarboxaldehyde leading to the alcohol for B.4373.